2,2,2-trifluoro-N-(2-hydroxycyclohexyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(2-hydroxycyclohexyl)acetamide
• InChI: InChI=1S/C8H12F3NO2/c9-8(10,11)7(14)12-5-3-1-2-4-6(5)13/h5-6,13H,1-4H2,(H,12,14)
• InChI Key: UEAIDZOHHRNGHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC(=O)C(F)(F)F)O
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol

Description

2,2,2-trifluoro-N-(2-hydroxycyclohexyl)acetamide is a chemical compound with the CAS Number: 496941-90-3. It has a molecular weight of 211.18 and its IUPAC name is this compound. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H12F3NO2/c9-8(10,11)7(14)12-5-3-1-2-4-6(5)13/h5-6,13H,1-4H2,(H,12,14). This indicates the molecular formula of the compound is C8H12F3NO2.

Physical And Chemical Properties Analysis

The compound is solid in its physical form. The predicted density is 1.30±0.1 g/cm3 and the predicted boiling point is 298.5±40.0 °C.

Scientific Research Applications

Environmental Persistence and Toxicology

Studies on related fluorinated compounds highlight their environmental persistence and potential toxicological effects. For instance, perfluorinated compounds (PFCs) are known for their environmental persistence and have been studied for their immunotoxic effects. These studies suggest that fluorinated compounds, including potentially 2,2,2-trifluoro-N-(2-hydroxycyclohexyl)acetamide, could have significant environmental impacts due to their stability and potential bioaccumulation (Corsini et al., 2014).

Pharmacokinetics and Metabolism

Research into the metabolism and pharmacokinetics of related compounds, such as ketamine and its metabolites, provides a foundation for understanding how fluorinated compounds might be processed in biological systems. These studies reveal the importance of considering metabolic pathways and potential toxicological effects when investigating new fluorinated pharmaceuticals or chemicals (Peltoniemi et al., 2016).

Biodegradation and Environmental Fate

The biodegradation and environmental fate of fluorinated alkyl substances, including their by-products, have been extensively reviewed. This research is crucial for assessing the environmental impact of fluorinated chemicals, offering insights into their stability, degradation pathways, and potential accumulation in the environment. Such studies underscore the importance of evaluating the environmental persistence and degradation mechanisms of compounds like this compound (Frömel & Knepper, 2010).

Synthetic and Medicinal Chemistry Applications

Research on fluoroalkylation reactions in aqueous media and the synthesis of fluorinated compounds underscores the utility of fluorinated moieties in enhancing the properties of pharmaceuticals and other chemicals. These studies provide a framework for understanding how fluorination can affect the chemical and biological properties of compounds, potentially including this compound, and highlight the ongoing development of methods for incorporating fluorine into organic molecules in an environmentally friendly manner (Song et al., 2018).